2,4-Dimethoxyquinoline-3-carboxylic acid
Cat. No. B8294924
M. Wt: 233.22 g/mol
InChI Key: MOTLBIPBNZTCMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741925B2
Procedure details
Ethyl 2,4-dimethoxyquinoline-3-carboxylate (1.5 g, 5.7 mmol) was heated at reflux in NaOH solution (10%, 100 mL) for 1 h. After cooling, the mixture was acidified with concentrated HCl to pH 4. The resulting precipitate was collected via filtration and washed with water and ether to give 2,4-dimethoxyquinoline-3-carboxylic acid (A-17) as a white solid (670 mg, 50%). 1H NMR (CDCl3) δ 8.01-8.04 (d, J=12 Hz, 1H), 7.66-7.76 (m, 2H), 7.42-7.47 (t, J=22 Hz, 2H), 4.09 (s, 3H). 3.97 (s, 3H); ESI-MS 234.1 m/z (MH+).
Yield
50%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:12]([C:13]([O:15]CC)=[O:14])=[C:11]([O:18][CH3:19])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[N:4]=1.Cl>[OH-].[Na+]>[CH3:1][O:2][C:3]1[C:12]([C:13]([OH:15])=[O:14])=[C:11]([O:18][CH3:19])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[N:4]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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COC1=NC2=CC=CC=C2C(=C1C(=O)OCC)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was collected via filtration
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WASH
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Type
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WASH
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Details
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washed with water and ether
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=NC2=CC=CC=C2C(=C1C(=O)O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 670 mg | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 50.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
